N-(4-isopropylphenyl)-3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide

• IUPAC Name: 3-(3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)-N-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C23H27N3O2S/c1-14(2)15-8-10-16(11-9-15)24-20(27)13-12-19-25-22(28)21-17-6-4-3-5-7-18(17)29-23(21)26-19/h8-11,14H,3-7,12-13H2,1-2H3,(H,24,27)(H,25,26,28)
• InChI Key: IJWZAQMCTAOLLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CCC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2
• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol

Description

N-(4-isopropylphenyl)-3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide is a useful research compound. Its molecular formula is C23H27N3O2S and its molecular weight is 409.55. The purity is usually 95%.
BenchChem offers high-quality N-(4-isopropylphenyl)-3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-isopropylphenyl)-3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis Methods

• Researchers have developed novel syntheses of thienopyrimido-1,2,4-triazoles and other fused derivatives by reacting substituted 2-amino-3-cyanothiophenes with aliphatic acids or benzoyl chloride, showcasing the versatility of thienopyrimidine scaffolds in heterocyclic chemistry El-Gazzar et al., 2002.
• Another study presented an expeditious synthesis of thienopyridines and other fused derivatives, highlighting the compound's potential in creating complex heterocyclic structures Harb et al., 2006.

Microwave-Assisted Synthesis

• Microwave-assisted synthesis has been applied to generate N′-aryl/(alkyl)-substituted N-(4-hydroxy-6-phenylpyrimidin-2-yl)guanidines efficiently, demonstrating the compound's adaptability to modern, rapid synthesis techniques Machicao et al., 2017.

Biological Activity and Applications

• Thieno[3,2-d]pyrimidines have been synthesized as new scaffolds for antimicrobial activities, suggesting the potential biomedical applications of such compounds Hafez et al., 2016.
• The herbicidal activity of related compounds, such as N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, has been explored, showcasing the utility of these compounds in agricultural sciences Liu et al., 2008.